Cas no 24815-46-1 (Ethanethione,2-phenyl-1-(1-piperidinyl)-)

• Product Name: Ethanethione,2-phenyl-1-(1-piperidinyl)-
• CAS No: 24815-46-1
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 289942
• PubChem ID: 300164
• Update Time: 2025-07-15

Ethanethione,2-phenyl-1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanethione,2-phenyl-1-(1-piperidinyl)-
• 2-phenyl-1-piperidin-1-ylethanethione
• 1-(2-phenylethanethioyl)piperidine
• 2-phenyl-1-(1-piperidyl)ethanethione
• 2-phenyl-1-(piperidin-1-yl)ethanethione
• AC1L6VPF
• HMS1625O21
• N-(2-Phenyl-1-thioxoethyl)piperidine
• N,N-pentamethylenephenylthioacetamide
• N-< benzyl(thiocarbonyl)> piperidine
• NSC174356
• phenylthioacetic acid piperidide
• phenylthioacetic acid piperidylamide
• TOS-BB-0605
• AKOS001502483
• DTXSID20306152
• W11075
• NSC-174356
• N-(phenylthioacetyl)piperidine
• 2-PHENYL-1-(PIPERIDIN-1-YL)ETHANE-1-THIONE
• BS-41871
• CS-0038576
• 24815-46-1
• ZAA81546

• MDL： MFCD00088680
• Inchi： 1S/C13H17NS/c15-13(14-9-5-2-6-10-14)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： ABZXDLGKAKJSIZ-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 219.10831
• Monoisotopic Mass: 219.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24
• LogP: 2.98030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Ethanethione,2-phenyl-1-(1-piperidinyl)-

Comprehensive Analysis of Ethanethione,2-phenyl-1-(1-piperidinyl)- (CAS No. 24815-46-1)

Ethanethione,2-phenyl-1-(1-piperidinyl)- (CAS No. 24815-46-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to in scientific literature by its systematic name, belongs to a class of sulfur-containing compounds that exhibit intriguing reactivity and structural features. Researchers and industry professionals are increasingly interested in this molecule for its potential role in advanced material science, pharmaceutical intermediates, and specialty chemical synthesis.

The molecular structure of Ethanethione,2-phenyl-1-(1-piperidinyl)- combines several functional groups that contribute to its distinctive characteristics. The presence of both phenyl and piperidinyl moieties attached to the ethanethione backbone creates a versatile scaffold that can participate in various chemical transformations. This structural complexity makes CAS No. 24815-46-1 particularly valuable for researchers exploring novel synthetic pathways or investigating structure-activity relationships in medicinal chemistry applications.

Recent trends in chemical research have highlighted the growing importance of sulfur-containing compounds like Ethanethione,2-phenyl-1-(1-piperidinyl)-. With increasing interest in sustainable chemistry and green synthesis methods, this compound's potential as a building block for more environmentally friendly processes has become a topic of discussion among experts. The scientific community is particularly curious about how modifications to its structure might influence its reactivity profile and potential applications in various industrial sectors.

From a synthetic chemistry perspective, the preparation of Ethanethione,2-phenyl-1-(1-piperidinyl)- involves carefully controlled reaction conditions to ensure optimal yield and purity. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound thoroughly. These advanced characterization methods have revealed important insights into its molecular conformation and electronic properties, which are crucial for understanding its behavior in different chemical environments.

The stability profile of CAS No. 24815-46-1 under various conditions has been the subject of several research studies. Investigations into its thermal stability, solubility characteristics, and compatibility with different solvents have provided valuable data for potential industrial applications. These studies are particularly relevant for formulators and process chemists who need to understand how this compound behaves in complex mixtures or under specific processing conditions.

In the context of material science, Ethanethione,2-phenyl-1-(1-piperidinyl)- has shown promise as a precursor for advanced materials with tailored properties. Its molecular architecture suggests potential applications in the development of specialty polymers, liquid crystals, or other functional materials where precise control over molecular interactions is required. Researchers are actively exploring these possibilities through systematic structure-property relationship studies.

The pharmacological potential of compounds structurally related to Ethanethione,2-phenyl-1-(1-piperidinyl)- has also attracted attention from the biomedical research community. While direct therapeutic applications of this specific compound have not been extensively documented, its structural features make it an interesting candidate for further investigation in drug discovery programs. The combination of sulfur and nitrogen heterocycles in its structure is particularly noteworthy, as these elements are frequently found in biologically active molecules.

From a regulatory perspective, proper handling and storage of Ethanethione,2-phenyl-1-(1-piperidinyl)- are essential considerations for laboratories and industrial facilities. While not classified as hazardous under standard conditions, appropriate safety measures should always be followed when working with any chemical substance. Material safety data sheets and technical specifications provide detailed guidance on handling procedures for CAS No. 24815-46-1.

The commercial availability of Ethanethione,2-phenyl-1-(1-piperidinyl)- has improved in recent years, with several specialty chemical suppliers now offering this compound in various quantities and purity grades. This increased accessibility has facilitated more widespread research into its properties and potential applications. Pricing and availability trends for CAS No. 24815-46-1 are closely monitored by procurement specialists in research institutions and chemical companies.

Future research directions for Ethanethione,2-phenyl-1-(1-piperidinyl)- may include exploration of its catalytic properties, investigation of its behavior in novel solvent systems, or development of more efficient synthetic routes. The compound's versatility suggests that it may find applications in emerging fields such as green chemistry, nanotechnology, or smart material development. Continued academic and industrial interest in this molecule is likely to yield new discoveries about its properties and potential uses.

For researchers considering working with Ethanethione,2-phenyl-1-(1-piperidinyl)-, it's important to consult the most recent literature and technical resources. The field of sulfur chemistry is rapidly evolving, and new insights into the behavior of compounds like CAS No. 24815-46-1 are continually emerging. Collaboration between synthetic chemists, material scientists, and computational researchers may lead to breakthroughs in understanding and utilizing this interesting molecular structure.

In conclusion, Ethanethione,2-phenyl-1-(1-piperidinyl)- represents an intriguing subject of study in contemporary chemical research. Its unique combination of structural features and chemical properties makes it a valuable compound for various scientific investigations. As research progresses, we can anticipate new discoveries about this molecule's capabilities and potential applications across multiple scientific and industrial domains.